Cas no 1806535-88-5 (2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid)

• Product Name: 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid
• CAS No: 1806535-88-5
• MF: C₁₀H₈Br₂O₃
• MW: 335.976721763611
• CID: 4979042
• Update Time: 2025-10-29

2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid

• Inchi： 1S/C10H8Br2O3/c11-5-7(13)3-6-1-2-9(12)8(4-6)10(14)15/h1-2,4H,3,5H2,(H,14,15)
• InChI Key： ALZBNUOUFSYUBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid

2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid (CAS No. 1806535-88-5): An Overview of a Versatile Compound in Modern Chemical Research

2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid (CAS No. 1806535-88-5) is a unique and multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its bromine and carboxylic acid functionalities, offers a wide range of applications in both academic research and industrial settings. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid, highlighting its importance in contemporary scientific endeavors.

Chemical Structure and Properties

2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid is a brominated benzoic acid derivative with a molecular formula of C₉H₇Br₂O₃. The compound features a benzene ring substituted with two bromine atoms and a carboxylic acid group at specific positions. The presence of the bromine atoms and the carboxylic acid group imparts unique chemical properties to the molecule, making it highly reactive and versatile in various chemical reactions. The compound's molecular weight is 301.94 g/mol, and it typically exists as a white crystalline solid at room temperature.

The solubility of 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid varies depending on the solvent used. It is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, but less soluble in non-polar solvents like hexane and toluene. This solubility profile makes it suitable for use in a variety of chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the bromination of 5-bromobenzoic acid followed by the introduction of the 3-bromo-2-oxopropyl group. This can be accomplished through a series of well-established organic reactions, including nucleophilic substitution and electrophilic aromatic substitution.

A typical synthetic route begins with the bromination of 5-bromobenzoic acid using a suitable brominating agent such as N-bromosuccinimide (NBS) or bromine in acetic acid. The resulting 2,5-dibromobenzoic acid is then subjected to further functionalization by reacting it with an appropriate electrophile to introduce the 3-bromo-2-oxopropyl group. This step often involves the use of an alkylating agent such as 3-bromopropionyl chloride or 3-bromopropionyl bromide in the presence of a base like potassium carbonate or sodium hydride.

Potential Applications

The unique chemical structure of 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid makes it an attractive candidate for various applications in both academic research and industrial settings. One of its primary uses is as an intermediate in the synthesis of more complex organic molecules, particularly those with biological activity.

In medicinal chemistry, 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid has been explored as a building block for the development of novel drugs. Its bromine atoms can serve as handles for further functionalization, allowing chemists to introduce a wide range of substituents to modulate the compound's biological activity. Recent studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

In materials science, 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid has found applications in the synthesis of functional polymers and supramolecular assemblies. The carboxylic acid group can be used to introduce cross-linking or self-assembling capabilities, while the bromine atoms can serve as sites for post-polymerization modifications. These properties make it useful in the development of advanced materials for applications such as drug delivery systems, sensors, and coatings.

Current Research Trends

The ongoing research on 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid reflects its growing importance in various scientific disciplines. Recent studies have focused on optimizing its synthesis methods to improve yield and purity while reducing environmental impact. For example, green chemistry approaches have been explored to develop more sustainable synthetic routes using environmentally friendly reagents and solvents.

In addition to synthetic advancements, there has been significant interest in exploring the biological activities of derivatives of 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid. Researchers have investigated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. Preliminary results from these studies have shown promising inhibitory effects on target enzymes, suggesting potential therapeutic applications.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid. While this compound does not fall under the category of hazardous or controlled substances, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to any volatile components during handling.

In conclusion, 2-Bromo-5-(3-bromo-2-oxopropyl)benzoic acid (CAS No. 1806535-88-5) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and materials science. Its unique chemical structure provides opportunities for further functionalization and exploration in various scientific fields. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in future scientific discoveries.